2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(thiophen-2-yl)methyl]acetamide

• IUPAC Name: 2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C19H24N2O3S2/c1-15-7-9-18(10-8-15)26(23,24)21-11-3-2-5-16(21)13-19(22)20-14-17-6-4-12-25-17/h4,6-10,12,16H,2-3,5,11,13-14H2,1H3,(H,20,22)
• InChI Key: VZBUHRZYZRSBNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CC(=O)NCC3=CC=CS3
• Molecular Formula: C19H24N2O3S2
• Molecular Weight: 392.5 g/mol

Description

2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(thiophen-2-yl)methyl]acetamide, also known as 4-methylbenzenesulfonyl-2-piperidin-2-ylacetamidothiophen-2-ylmethyl, is a synthetic organic compound that has been studied extensively for its potential applications in scientific research. It is a member of the piperidine class of compounds, and has a molecular weight of 353.45 g/mol. This compound has a range of properties that make it useful for a variety of laboratory experiments, such as its ability to form stable complexes with metal ions, its low toxicity, and its low volatility.

Scientific Research Applications

2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(thiophen-2-yl)methyl]acetamideenesulfonyl-2-piperidin-2-ylacetamidothiophen-2-ylmethyl has a wide range of applications in scientific research. It has been used in the synthesis of various pharmaceutical compounds, such as antibiotics, anti-inflammatory drugs, and antifungal agents. It has also been used in the synthesis of polymers and polymeric materials. In addition, it has been used in the synthesis of chiral compounds, which are important for the development of new drugs and other compounds.

Mechanism of Action

The mechanism of action of 2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(thiophen-2-yl)methyl]acetamideenesulfonyl-2-piperidin-2-ylacetamidothiophen-2-ylmethyl is not fully understood. However, it is believed that the compound binds to metal ions in the body and forms stable complexes, which can then be used to modulate the activity of certain enzymes and other proteins. This binding of metal ions to the compound is thought to be an important factor in its ability to act as an enzyme inhibitor.
Biochemical and Physiological Effects
2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(thiophen-2-yl)methyl]acetamideenesulfonyl-2-piperidin-2-ylacetamidothiophen-2-ylmethyl has been studied for its biochemical and physiological effects. In laboratory studies, it has been shown to have anti-inflammatory, anti-fungal, and antibiotic properties. It has also been shown to have a range of other effects, including the inhibition of certain enzymes, the modulation of cell signaling pathways, and the regulation of gene expression.

Advantages and Limitations for Lab Experiments

2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(thiophen-2-yl)methyl]acetamideenesulfonyl-2-piperidin-2-ylacetamidothiophen-2-ylmethyl has several advantages for laboratory experiments. It is relatively easy to synthesize, it is non-toxic, and it is relatively stable in aqueous solutions. However, it is important to note that the compound is volatile and can be difficult to handle in some experiments. In addition, its mechanism of action is still not fully understood, and it is not yet known how it interacts with other compounds in the body.

Future Directions

There are several potential future directions for the use of 2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(thiophen-2-yl)methyl]acetamideenesulfonyl-2-piperidin-2-ylacetamidothiophen-2-ylmethyl. One possibility is to use the compound in the development of new pharmaceuticals, as it has been shown to have a range of biochemical and physiological effects. Another potential use is to use the compound as a drug delivery system, as it can form stable complexes with metal ions. Additionally, the compound could be used in the development of new materials, such as polymers and chiral compounds. Finally, further research could be done to better understand the mechanism of action of the compound, as well as its interactions with other compounds in the body.

Synthesis Methods

2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(thiophen-2-yl)methyl]acetamideenesulfonyl-2-piperidin-2-ylacetamidothiophen-2-ylmethyl is synthesized through a reaction between 2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(thiophen-2-yl)methyl]acetamideenesulfonyl chloride and 2-piperidin-2-ylacetamidothiophen-2-ylmethyl. This reaction is conducted in the presence of an aqueous alkaline solution, such as NaOH or KOH, and is typically carried out at room temperature. The reaction proceeds in two steps: first, the 2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(thiophen-2-yl)methyl]acetamideenesulfonyl chloride reacts with the 2-piperidin-2-ylacetamidothiophen-2-ylmethyl to form a sulfonamide intermediate; second, the sulfonamide intermediate undergoes a nucleophilic substitution reaction with the alkaline solution to form 2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(thiophen-2-yl)methyl]acetamideenesulfonyl-2-piperidin-2-ylacetamidothiophen-2-ylmethyl.